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Compound of Interest

Compound Name: Cyclotetradecane-1,2-dione

Cat. No.: B15482710

CAS Number: 23427-68-1

This document provides a summary of the currently available technical information for
Cyclotetradecane-1,2-dione. It is intended for researchers, scientists, and professionals in
drug development who are interested in the physicochemical properties, synthesis, and
potential applications of this macrocyclic diketone.

Physicochemical Properties

Quantitative experimental data for Cyclotetradecane-1,2-dione is limited in publicly accessible
literature. The following table summarizes the computed physicochemical properties.[1]

Property Value Source

Molecular Formula C14H2402 PubChem[1]
Molecular Weight 224.34 g/mol PubChem[1]
XLogP3 4.3 PubChem[1]
Topological Polar Surface Area  34.1 A2 PubChem[1]
Monoisotopic Mass 224.177630004 Da PubChem[1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are
not readily available in the cited literature. For the related parent compound, cyclotetradecane
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(CAS 295-17-0), a melting point of 54-55 °C and a boiling point of 131 °C at 11 Torr have been
reported.[2]

Spectroscopic Data

A 13C NMR spectrum for Cyclotetradecane-1,2-dione is available, indicating its structural
characterization.[1] However, detailed assignments and other spectroscopic data such as *H
NMR, Infrared (IR), and Mass Spectrometry (MS) specific to this compound are not extensively
documented in the available literature.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of Cyclotetradecane-1,2-
dione was not found in the surveyed literature, general methods for the synthesis of cyclic 1,2-
diones are well-established. These can serve as a starting point for the development of a
synthetic route.

One common approach involves the oxidation of the corresponding a-hydroxyketone (acyloin)
or the direct oxidation of the parent ketone. For instance, the oxidation of cyclohexanone to
cyclohexane-1,2-dione can be achieved using selenium dioxide.[3]

Another general and high-yield method for the preparation of cyclic 1,2-diones is the
bromination of 1,2-bis(trimethylsiloxy)cycloalkenes.[4] This procedure is noted for its
applicability to various ring sizes.

A potential synthetic workflow for Cyclotetradecane-1,2-dione, adapted from general
procedures, is outlined below. This workflow is hypothetical and would require experimental
validation.
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A potential synthetic workflow for Cyclotetradecane-1,2-dione.

Potential Applications in Drug Development

There is a lack of direct biological activity data for Cyclotetradecane-1,2-dione in the current
literature. However, the 1,2-dione functional group in cyclic systems has garnered interest in

medicinal chemistry.

Studies on smaller cyclic 1,2-diones, such as cyclopentane-1,2-dione, have explored their
potential as bioisosteres of carboxylic acids.[5] The ability of the enol form of the 1,2-dione to
mimic the acidic proton and hydrogen bonding capabilities of a carboxylic acid could be
advantageous in drug design to improve properties like cell permeability and metabolic stability.

[5]

The following diagram illustrates the conceptual relationship of Cyclotetradecane-1,2-dione to

this area of research.
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Conceptual role of cyclic 1,2-diones in drug development.

It is important to note that while "cyclotetradecane” (the parent hydrocarbon) has been reported
to have antimicrobial activity, this finding cannot be directly extrapolated to the dione derivative.

Natural Occurrence

Cyclotetradecane-1,2-dione has been reported to be a natural product found in Thymus
vulgaris (common thyme).[1]

Conclusion

Cyclotetradecane-1,2-dione is a macrocyclic diketone with limited published experimental
data. While its basic physicochemical properties have been computed, a comprehensive
understanding of its reactivity, spectroscopic characteristics, and biological activity awaits
further investigation. The established role of smaller cyclic 1,2-diones as carboxylic acid
bioisosteres suggests a potential avenue for its application in medicinal chemistry and drug
development. Researchers interested in this molecule are encouraged to pursue experimental
studies to elucidate its properties and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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